

melanocortin receptor binding affinity of ACTH (1-4)

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Acth (1-4)

Cat. No.: B7881232

[Get Quote](#)

An In-Depth Technical Guide to the Melanocortin Receptor Binding Affinity of ACTH(1-4)

Executive Summary

This technical guide provides a detailed analysis of the binding affinity of the adrenocorticotrophic hormone fragment ACTH(1-4) for the five known melanocortin receptors (MCRs). Contrary to what might be assumed from its origin as the N-terminal sequence of ACTH, the tetrapeptide ACTH(1-4) does not exhibit significant binding affinity or functional activity at any of the melanocortin receptors. This is due to the absence of key structural motifs within the ACTH(1-4) sequence that are essential for receptor recognition and activation. This guide will elucidate the structural and mechanistic basis for this lack of affinity, drawing comparisons with longer, active ACTH fragments and other endogenous melanocortins. Furthermore, it will provide detailed experimental protocols for assessing ligand-receptor binding and an overview of the canonical MCR signaling pathway, offering a comprehensive resource for researchers and drug development professionals in the field.

Introduction to the Melanocortin System

The melanocortin system is a crucial signaling network involved in a wide array of physiological processes, including pigmentation, steroidogenesis, energy homeostasis, and inflammation.[1]

[2][3] This system comprises five G-protein coupled receptors (GPCRs) designated as melanocortin receptor 1 through 5 (MC1R to MC5R), the endogenous pro-opiomelanocortin (POMC)-derived peptide agonists (ACTH and α -, β -, and γ -melanocyte-stimulating hormones), and endogenous antagonists (agouti-signaling protein and agouti-related protein).[4][5]

The five MCR subtypes exhibit distinct tissue distribution and ligand specificities:

- MC1R: Primarily expressed in melanocytes, it regulates skin and hair pigmentation.[4] It binds α -MSH and ACTH with high affinity.[6][7]
- MC2R: Also known as the ACTH receptor, it is almost exclusively expressed in the adrenal cortex and is unique in that it only binds ACTH.[8][9][10]
- MC3R & MC4R: Predominantly found in the central nervous system, these receptors are key regulators of energy homeostasis, food intake, and sexual function.[2][3] They bind a range of melanocortin peptides.[11][12]
- MC5R: Located in various peripheral tissues, including exocrine glands, it is involved in the regulation of sebaceous gland secretion.[13]

The Adrenocorticotrophic Hormone (ACTH): A Structural Overview

Full-length human ACTH is a 39-amino acid peptide derived from the precursor protein POMC. [14] Its biological activity is primarily contained within its N-terminal region. Two key motifs are critical for its interaction with melanocortin receptors:

- The "Message" Sequence (HFRW): The amino acid sequence His-Phe-Arg-Trp, corresponding to residues 6-9 of ACTH, is considered the core pharmacophore.[14] This motif is essential for binding and activation of MC1R, MC3R, MC4R, and MC5R.[14]
- The "Address" Sequence (KKRRP): The sequence Lys-Lys-Arg-Arg-Pro, corresponding to residues 15-19, is crucial for the specific binding and activation of MC2R.[14][15]

The N-terminal fragment, ACTH(1-4), has the sequence Ser-Tyr-Ser-Met. As is evident, this fragment does not contain either of the critical binding and activation motifs.

Binding Affinity of ACTH and its Fragments to Melanocortin Receptors

Extensive research has demonstrated that the length of the ACTH fragment is directly correlated with its binding affinity and functional potency at the MCRs. While full-length ACTH(1-39) and the clinically used synthetic analogue ACTH(1-24) are potent agonists at all five MCRs (though with varying potencies), shorter fragments exhibit significantly reduced or no activity.[\[16\]](#)[\[14\]](#)[\[17\]](#)

Studies on truncated ACTH analogues have revealed that:

- For MC1R, MC3R, MC4R, and MC5R, the presence of the HFRW motif is a prerequisite for significant binding.[\[16\]](#)[\[17\]](#)
- For MC2R, the minimal sequence required for receptor stimulation is ACTH(1-15), with a dramatic loss of potency observed with further truncation.[\[1\]](#) Even ACTH(1-16) is considered the minimal peptide for MC2R binding and signaling in some studies.[\[18\]](#)

Research has shown that N-terminal fragments of ACTH that lack the core HFRW sequence do not effectively compete for binding with radiolabeled melanocortin agonists.[\[16\]](#)[\[17\]](#) Specifically, ACTH(1-10) is described as a full but weak agonist at MC4-R.[\[19\]](#) This strongly indicates that the much shorter ACTH(1-4) fragment would have negligible, if any, binding affinity.

Quantitative Data on ACTH and Fragment Binding

The following table summarizes the general understanding of the binding and activation profiles of ACTH and its fragments. Specific K_i or EC_{50} values for ACTH(1-4) are not available in the literature, as its inactivity precludes such detailed characterization.

Ligand	MC1R	MC2R	MC3R	MC4R	MC5R	Key Structural Motifs Present
ACTH(1-39)	High Affinity	High Affinity	Moderate Affinity	Moderate Affinity	Moderate Affinity	HFRW, KKRRP
ACTH(1-24)	High Affinity	High Affinity	Moderate Affinity	Moderate Affinity	Moderate Affinity	HFRW, KKRRP
ACTH(1-17)	Reduced Affinity	Reduced Affinity	Reduced Affinity	Reduced Affinity	Reduced Affinity	HFRW, KKR
ACTH(1-10)	Low/No Affinity	No Affinity	Low/No Affinity	Weak Agonist	Low/No Affinity	HFRW
ACTH(1-4)	Negligible/No Affinity	No Affinity	Negligible/No Affinity	Negligible/No Affinity	Negligible/No Affinity	None

The Case of ACTH(1-4): A Mechanistic Explanation for the Lack of Affinity

The inability of ACTH(1-4) to bind to any of the melanocortin receptors is a direct consequence of its primary structure. The binding pockets of the MCRs have evolved to recognize the specific stereochemical and electrostatic properties of the HFRW motif and, in the case of MC2R, the additional KKRRP sequence. The Ser-Tyr-Ser-Met sequence of ACTH(1-4) lacks the necessary side chains and conformational potential to form meaningful interactions with the critical residues within the transmembrane domains of the receptors.

Studies have demonstrated that none of the MC receptors (MC1, MC3, MC4, and MC5) possess specific binding epitopes for ACTH peptides beyond the amino acid sequence of α -MSH, which contains the HFRW motif.^{[16][17]} This further underscores the necessity of this core sequence for receptor engagement.

Experimental Methodologies for Determining Binding Affinity

A standard and robust method for determining the binding affinity of a ligand for its receptor is the radioligand competition binding assay. This technique allows for the calculation of the inhibition constant (K_i), a measure of the ligand's binding affinity.

Protocol: Radioligand Competition Binding Assay for MCRs

Objective: To determine the binding affinity of a test compound (e.g., ACTH(1-4)) by measuring its ability to compete with a radiolabeled ligand for binding to a specific melanocortin receptor.

Materials:

- Cell line stably expressing the human melanocortin receptor of interest (e.g., HEK293-hMC4R).
- Cell culture medium and reagents.
- Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).
- Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA).
- Radioligand: Typically [¹²⁵I]NDP- α -MSH (a high-affinity, non-selective MCR agonist).
- Unlabeled test compound (ACTH(1-4)) at various concentrations.
- Non-specific binding control: A high concentration of a known MCR agonist (e.g., 1 μ M NDP- α -MSH).
- Scintillation vials and scintillation fluid.
- Glass fiber filters and a cell harvester.
- Gamma counter.


Procedure:

- Cell Culture and Membrane Preparation:

- Culture the receptor-expressing cells to confluency.
- Harvest the cells and homogenize them in ice-cold membrane preparation buffer.
- Centrifuge the homogenate at low speed to remove nuclei and debris.
- Centrifuge the supernatant at high speed to pellet the cell membranes.
- Resuspend the membrane pellet in assay buffer and determine the protein concentration (e.g., using a Bradford assay).
- Competition Binding Assay:
 - In a 96-well plate, set up the assay in triplicate for each condition:
 - Total Binding: Membranes + Radioligand + Assay Buffer.
 - Non-specific Binding: Membranes + Radioligand + High concentration of unlabeled agonist.
 - Competition: Membranes + Radioligand + Serial dilutions of the test compound (ACTH(1-4)).
 - Add a constant amount of cell membranes (e.g., 10-20 µg of protein) to each well.
 - Add a constant concentration of the radioligand (typically at or below its K_d value).
 - Add the appropriate concentration of the test compound or control.
 - Incubate the plate at a specific temperature (e.g., 25°C) for a set time (e.g., 60-90 minutes) to reach equilibrium.
- Harvesting and Counting:
 - Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.
 - Wash the filters several times with ice-cold assay buffer to remove any remaining unbound radioligand.

- Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a gamma counter.
- Data Analysis:
 - Calculate the specific binding by subtracting the non-specific binding from the total binding.
 - Plot the percentage of specific binding against the logarithm of the test compound concentration.
 - Fit the data to a one-site competition model using non-linear regression analysis to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding).
 - Calculate the K_i value using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Experimental Workflow Diagram




[Click to download full resolution via product page](#)

Caption: Workflow for a radioligand competition binding assay.

Melanocortin Receptor Signaling Pathway

All five melanocortin receptors are canonically coupled to the Gs alpha subunit of the heterotrimeric G-protein. Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). This increase in intracellular cAMP activates Protein Kinase A (PKA), which then phosphorylates a variety of downstream targets, leading to the specific physiological response in that cell type (e.g., melanin synthesis in melanocytes or steroidogenesis in adrenal cortical cells).^{[9][20]}

Canonical MCR Signaling Diagram



[Click to download full resolution via product page](#)

Caption: Canonical Gs-cAMP signaling pathway of MCRs.

Conclusion

The N-terminal tetrapeptide of ACTH, ACTH(1-4), is not a biologically relevant ligand for any of the five melanocortin receptors. Its chemical structure lacks the essential pharmacophore (HFRW) and address (KKRRP) sequences that are fundamental for receptor binding and activation. Understanding this structure-activity relationship is paramount for researchers in the field of endocrinology and pharmacology. Efforts in drug design and development targeting the melanocortin system should focus on ligands that incorporate these critical binding motifs to achieve desired affinity and efficacy. The experimental protocols and pathway diagrams provided in this guide serve as a foundational resource for the continued investigation of this complex and physiologically vital signaling system.

References

- Schiöth, H. B., Muceniece, R., Mutulis, F., Bouifrouri, A. A., & Wikberg, J. E. (1997). The melanocortin 1, 3, 4 or 5 receptors do not have a binding epitope for ACTH beyond the sequence of alpha-MSH. *Journal of Endocrinology*, 155(1), 73–78. [[Link](#)]
- Schiöth, H. B., Muceniece, R., Mutulis, F., & Wikberg, J. E. (1997). The melanocortin 1, 3, 4 or 5 receptors do not have a binding epitope for ACTH beyond the sequence of α -MSH. *Journal of Endocrinology*, 155(1), 73-78. [[Link](#)]
- Does, R. M., Liang, L., Davis, C., Thomas, A., & Petko, J. (2024). Synthesis and Pharmacological Characterization of Adrenocorticotrophic Hormone (ACTH 1-24) and C-Terminal Truncated Analogues Identifies the Minimal ACTH N-Terminal Fragment Required for Melanocortin-2 Receptor Activation. *ResearchGate*. [[Link](#)]
- Pinter, S., et al. (2024). Melanocortin 4 Receptor-Dependent Mechanism of ACTH in Preventing Anxiety-Like Behaviors and Normalizing Astrocyte Proteins after Early Life Seizures. *bioRxiv*. [[Link](#)]
- Hogg, S., et al. (2002). ACTH and related N-terminal fragments elicit clear, robust, concentration dependent increases in cAMP accumulation in HEK293 cells stably transfected with the MC4-R. *ResearchGate*. [[Link](#)]
- Tao, Y. X., & Segaloff, D. L. (2009). Novel Binding Motif of ACTH Analogues at the Melanocortin Receptors. *Biochemistry*, 48(40), 9579–9588. [[Link](#)]

- Liang, L., et al. (2013). Third Transmembrane Domain of the Adrenocorticotrophic Receptor Is Critical for Ligand Selectivity and Potency. *Journal of Biological Chemistry*, 288(21), 15095-15105. [\[Link\]](#)
- Cai, M., & Hruby, V. J. (2022). Ligands for Melanocortin Receptors: Beyond Melanocyte-Stimulating Hormones and Adrenocorticotropin. *Molecules*, 27(19), 6595. [\[Link\]](#)
- Li, G., et al. (2020). Melanocortin Regulation of Inflammation. *Frontiers in Endocrinology*, 11, 581147. [\[Link\]](#)
- Does, R. M. (2017). ACTH Structure and Function. *Frontiers in Endocrinology*, 8, 22. [\[Link\]](#)
- Pinter, S., et al. (2024). Melanocortin 4 Receptor-Dependent Mechanism of ACTH in Preventing Anxiety-Like Behaviors and Normalizing Astrocyte Proteins after Early Life Seizures. *bioRxiv*. [\[Link\]](#)
- Does, R. M., & Baron, A. (2020). Evaluating interactions between the Melanocortin-5 Receptor, MRAP1, and ACTH(1-24): a phylogenetic study. *ResearchGate*. [\[Link\]](#)
- IUPHAR/BPS Guide to PHARMACOLOGY. Melanocortin receptors. [\[Link\]](#)
- Västermark, Å., & Schiöth, H. B. (2018). Binding, Thermodynamics, and Selectivity of a Non-peptide Antagonist to the Melanocortin-4 Receptor. *Frontiers in Endocrinology*, 9, 281. [\[Link\]](#)
- Wikipedia. ACTH receptor. [\[Link\]](#)
- Biebermann, H., & Kühnen, P. (2020). Structural Complexity and Plasticity of Signaling Regulation at the Melanocortin-4 Receptor. *International Journal of Molecular Sciences*, 21(16), 5635. [\[Link\]](#)
- Abdel-Malek, Z. A., et al. (1995). Binding of melanotropic hormones to the melanocortin receptor MC1R on human melanocytes stimulates proliferation and melanogenesis. *Endocrinology*, 136(3), 1100-1106. [\[Link\]](#)
- Yang, Y., et al. (2007). Structural insights into the role of the ACTH receptor cysteine residues on receptor function. *American Journal of Physiology-Regulatory, Integrative and Comparative Physiology*, 293(3), R1126-R1135. [\[Link\]](#)

- Liang, L., et al. (2011). Molecular identification of melanocortin-2 receptor responsible for ligand binding and signaling. *Peptides*, 32(8), 1675-1682. [[Link](#)]
- Chung, T. T., & Chan, L. F. (2016). ACTH signalling and adrenal development: lessons from mouse models. *Endocrine Connections*, 5(5), R71-R81. [[Link](#)]
- Montero-Melendez, T., et al. (2020). Distinct binding and signaling activity of Acthar Gel compared to other melanocortin receptor agonists. *Journal of Receptors and Signal Transduction*, 40(5), 459-467. [[Link](#)]
- Clark, A. J. L. (2016). ACTH Antagonists. *Frontiers in Endocrinology*, 7, 98. [[Link](#)]
- IUPHAR/BPS Guide to PHARMACOLOGY. MC2 receptor. [[Link](#)]
- ResearchGate. ACTH analogs in ligand binding and signaling. [[Link](#)]
- Kopeckova, K., et al. (2011). Identification of melanocortin 2 receptor structures responsible for specific membrane expression and ACTH binding specificity. *Endocrine Abstracts*, 26, P1026. [[Link](#)]
- Herraiz, C., et al. (2017). Melanocortin 1 Receptor: Structure, Function, and Regulation. *Frontiers in Genetics*, 8, 2. [[Link](#)]
- Cai, M., & Hruby, V. J. (2022). Ligands for Melanocortin Receptors: Beyond Melanocyte-Stimulating Hormones and Adrenocorticotropin. *PMC*. [[Link](#)]
- Does, R. M., et al. (2022). Identification of a novel specific small-molecule melanocortin-2-receptor antagonist. *Journal of Endocrinology*, 255(2), 119-132. [[Link](#)]
- Tao, Y. X., & Segaloff, D. L. (2009). Novel Binding Motif of ACTH Analogues at the Melanocortin Receptors. *Biochemistry*, 48(40), 9579–9588. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net \[researchgate.net\]](#)
- [2. mdpi.com \[mdpi.com\]](#)
- [3. Melanocortin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY \[guidetopharmacology.org\]](#)
- [4. Frontiers | Melanocortin Regulation of Inflammation \[frontiersin.org\]](#)
- [5. Frontiers | Binding, Thermodynamics, and Selectivity of a Non-peptide Antagonist to the Melanocortin-4 Receptor \[frontiersin.org\]](#)
- [6. academic.oup.com \[academic.oup.com\]](#)
- [7. Melanocortin 1 Receptor: Structure, Function, and Regulation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. ACTH receptor - Wikipedia \[en.wikipedia.org\]](#)
- [9. ec.bioscientifica.com \[ec.bioscientifica.com\]](#)
- [10. Frontiers | ACTH Antagonists \[frontiersin.org\]](#)
- [11. Melanocortin 4 Receptor-Dependent Mechanism of ACTH in Preventing Anxiety-Like Behaviors and Normalizing Astrocyte Proteins after Early Life Seizures - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. biorxiv.org \[biorxiv.org\]](#)
- [13. researchgate.net \[researchgate.net\]](#)
- [14. public-pages-files-2025.frontiersin.org \[public-pages-files-2025.frontiersin.org\]](#)
- [15. ec.bioscientifica.com \[ec.bioscientifica.com\]](#)
- [16. joe.bioscientifica.com \[joe.bioscientifica.com\]](#)
- [17. The melanocortin 1, 3, 4 or 5 receptors do not have a binding epitope for ACTH beyond the sequence of alpha-MSH - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. Molecular identification of melanocortin-2 receptor responsible for ligand binding and signaling - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. researchgate.net \[researchgate.net\]](#)
- [20. journals.physiology.org \[journals.physiology.org\]](#)
- To cite this document: BenchChem. [melanocortin receptor binding affinity of ACTH (1-4)]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b7881232/docs#melanocortin-receptor-binding-affinity-of-acth-1-4\]](https://www.benchchem.com/product/b7881232/docs#melanocortin-receptor-binding-affinity-of-acth-1-4)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)